Cas no 1804493-82-0 (4-Cyano-2-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde)

• Product Name: 4-Cyano-2-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde
• CAS No: 1804493-82-0
• MF: C₈H₄F₂N₂O₂
• MW: 198.126368522644
• CID: 4875359
• Update Time: 2025-10-12

4-Cyano-2-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde

• Inchi： 1S/C8H4F2N2O2/c9-8(10)7-5(3-13)4(1-11)6(14)2-12-7/h2-3,8,14H
• InChI Key： QNQAVFZJAVOJCY-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=C(C#N)C(=CN=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 0.9
• Topological Polar Surface Area: 74

Additional information on 4-Cyano-2-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde

Introduction to 4-Cyano-2-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde (CAS No. 1804493-82-0)

4-Cyano-2-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1804493-82-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde features a pyridine core substituted with a cyano group, a difluoromethyl group, and a hydroxyl group, making it a versatile intermediate for the synthesis of biologically active molecules.

The structural attributes of 4-Cyano-2-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde contribute to its unique reactivity and potential applications in drug discovery. The presence of the aldehyde functionality (–CHO) at the 3-position of the pyridine ring allows for further derivatization via condensation, oxidation, or reduction reactions, enabling the construction of more complex molecular architectures. Additionally, the electron-withdrawing cyano group (–CN) and the electron-donating hydroxyl group (–OH) introduce polarity and hydrogen bonding capabilities, which can influence both the physicochemical properties and biological interactions of derived compounds.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their prevalence in numerous therapeutic agents. The difluoromethyl group (–CF₂) is particularly noteworthy, as it is frequently incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. For instance, compounds containing difluoromethyl groups have been shown to exhibit improved bioavailability and prolonged half-life in vivo, making them attractive candidates for drug development.

Current research in medicinal chemistry has highlighted the utility of 4-Cyano-2-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By leveraging the reactivity of this compound, researchers have been able to develop analogs with enhanced selectivity and potency against specific kinases. For example, recent studies have demonstrated that derivatives of this scaffold exhibit inhibitory activity against tyrosine kinases, which are central targets in oncology therapy.

The cyano group in 4-Cyano-2-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde also serves as a versatile handle for further functionalization. It can be reduced to an amine or converted into a carboxylic acid via hydrolysis, expanding its synthetic utility. This flexibility has allowed chemists to explore diverse structural motifs, including scaffolds that mimic natural product cores or that are designed based on computational predictions of biological activity.

Another area of interest is the incorporation of this compound into antimicrobial agents. The unique combination of substituents may confer properties such as enhanced membrane penetration or altered binding interactions with bacterial enzymes. Preliminary studies have shown that certain derivatives exhibit promising activity against multidrug-resistant pathogens, underscoring the importance of exploring novel chemical entities in the fight against antibiotic resistance.

The hydroxyl group at the 5-position of 4-Cyano-2-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde further enhances its potential as a pharmacophore. Hydroxyl-containing heterocycles are known to engage in hydrogen bonding interactions with biological targets, which can be critical for achieving high affinity and selectivity. This feature has been exploited in the design of ligands for G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes and are common drug targets.

From a synthetic chemistry perspective, 4-Cyano-2-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde offers an excellent starting point for exploring new synthetic methodologies. The aldehyde functionality allows for conjugation with nucleophiles such as amines or thiols via Schiff base formation or condensation reactions. Furthermore, the presence of both electron-withdrawing and electron-donating groups facilitates asymmetric synthesis or chiral derivatization efforts, which are increasingly important in modern drug design.

The increasing availability of computational tools has also facilitated the use of 4-Cyano-2-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde in virtual screening campaigns. By integrating its chemical structure into databases alongside known bioactive compounds, researchers can identify potential hits for further optimization. This approach has accelerated lead discovery pipelines and has led to several high-throughput screening programs focused on identifying novel therapeutic agents based on this scaffold.

In conclusion,4-Cyano-2-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde (CAS No. 1804493-82-0) represents a valuable building block for pharmaceutical research with diverse applications spanning kinase inhibition to antimicrobial development. Its unique structural features—comprising an aldehyde group,a cyano group,a difluoromethyl group,and a hydroxyl group—make it an attractive intermediate for constructing complex molecules with tailored biological activities. As ongoing research continues to uncover new therapeutic targets and synthetic strategies,this compound is poised to remain at the forefront of medicinal chemistry innovation.